Ethanone, 1-[3-(4-fluorophenyl)-5-methyl-4-isoxazolyl]-

• IUPAC Name: 1-[3-(4-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]ethanone
• InChI: InChI=1S/C12H10FNO2/c1-7(15)11-8(2)16-14-12(11)9-3-5-10(13)6-4-9/h3-6H,1-2H3
• InChI Key: SMNLZIPZXIVDCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=C(C=C2)F)C(=O)C
• Molecular Formula: C12H10FNO2
• DSSTOX Substance ID: DTXSID40696744
• Molecular Weight: 219.21 g/mol
• CAS No.: 169814-55-5

Description

Ethanone, 1-[3-(4-fluorophenyl)-5-methyl-4-isoxazolyl]-, also known as Ethanone, 1-[3-(4-fluorophenyl)-5-methyl-4-isoxazolyl]-, is a useful research compound. Its molecular formula is C12H10FNO2 and its molecular weight is 219.215. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Fluorescent Chemosensors : A study by Roy (2021) discusses the development of fluorescent chemosensors using 4-Methyl-2,6-diformylphenol (DFP), highlighting its utility in detecting various analytes, including metal ions and neutral molecules. This research underscores the potential of related compounds in creating sensitive and selective chemosensors for environmental monitoring and biological applications Roy, 2021.

Practical Synthesis : Research by Qiu et al. (2009) provides insights into the practical synthesis of key intermediates like 2-Fluoro-4-bromobiphenyl, crucial for manufacturing non-steroidal anti-inflammatory and analgesic materials. This highlights the importance of developing efficient synthetic routes for halogenated aromatic compounds, potentially relevant to the synthesis or application of the compound Qiu et al., 2009.

Applications in Medicinal Chemistry and Material Science

Antioxidant Evaluation : The work of Laroum et al. (2019) on the synthesis and antioxidant evaluation of 4-Arylmethylideneisoxazol-5(4H)-ones demonstrates the biological and medicinal properties of isoxazoline derivatives. Such compounds serve as intermediates for synthesizing heterocycles with significant biological activity, suggesting potential areas of application for similar compounds in drug development and medicinal chemistry Laroum et al., 2019.

Radical Scavengers : Chromones and their derivatives, as discussed by Yadav et al. (2014), are known for their antioxidant properties, which contribute to their therapeutic applications in treating various diseases. This review highlights the chemical features essential for radical scavenging activity, which could inform the design and application of related compounds in therapeutic contexts Yadav et al., 2014.